Synthesis and Purification of Isolopinavir-d9 for Laboratory Use: A Comprehensive Technical Guide
Synthesis and Purification of Isolopinavir-d9 for Laboratory Use: A Comprehensive Technical Guide
Executive Summary
In pharmacokinetic (PK) and bioanalytical LC-MS/MS studies, the accuracy of drug quantification relies heavily on the integrity of the internal standard. Isolopinavir (CAS: 1132765-59-3) is a recognized metabolite and structural isomer of the HIV protease inhibitor Lopinavir, distinguished by the substitution of an L-valine moiety with an L-isoleucine derivative .
For precise quantification of Isolopinavir in biological matrices, Isolopinavir-d9 (C₃₈H₄₁D₉N₄O₅, MW: 651.88 g/mol ) serves as the gold-standard stable isotope-labeled internal standard (SIL-IS) . This whitepaper provides a self-validating, highly chemoselective protocol for the laboratory-scale synthesis and purification of Isolopinavir-d9, focusing on the causality behind reagent selection, stereochemical preservation, and impurity suppression.
Chemical Logic & Retrosynthetic Strategy
As a Senior Application Scientist, I design synthetic routes that preemptively eliminate downstream analytical failures. The synthesis of Isolopinavir-d9 utilizes a convergent peptidomimetic assembly.
Why place the -d9 label on the 2,6-dimethylphenoxy moiety? In bioanalysis, a SIL-IS must resist ex vivo isotopic scrambling. The deuterium atoms on the 2,6-dimethyl groups and the aromatic ring are entirely non-exchangeable in aqueous biological fluids. This guarantees that the isotopic purity remains intact during solid-phase extraction (SPE) and electrospray ionization (ESI), preventing cross-talk with the unlabeled analyte.
The retrosynthetic disconnection breaks the target into three commercially accessible or easily synthesized blocks:
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The Core Amine: (2S,3S,5S)-2-Amino-3-hydroxy-1,6-diphenylhexane.
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The Isoleucine Derivative: (2S,3S)-3-Methyl-2-(2-oxotetrahydropyrimidin-1(2H)-yl)pentanoic acid.
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The Deuterated Capping Group: 2,6-Dimethylphenoxyacetic acid-d9.
Retrosynthetic analysis of Isolopinavir-d9 detailing the three primary building blocks.
Step-by-Step Experimental Methodologies
The primary failure modes in synthesizing peptidomimetic protease inhibitors are epimerization at the α-carbon and competitive O-acylation at the secondary hydroxyl group . To mitigate this, we employ a biphasic Schotten-Baumann coupling. The causality is kinetic: the interfacial reaction heavily favors the more nucleophilic primary amine, while the aqueous bicarbonate continuously buffers the HCl byproduct, protecting the acid-sensitive tetrahydropyrimidinone ring.
Step-by-step chemical workflow for the Schotten-Baumann assembly of Isolopinavir-d9.
Preparation of 2,6-Dimethylphenoxyacetyl Chloride-d9
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Charge Reactor: To a 250 mL three-necked flask, add 15.0 g (approx. 79 mmol) of 2,6-dimethylphenoxyacetic acid-d9 and 60 mL of anhydrous ethyl acetate (EtOAc).
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Activation: Add 12.5 g (105 mmol) of thionyl chloride (SOCl₂) dropwise via an addition funnel at room temperature.
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Catalysis: Introduce 3 drops of anhydrous N,N-dimethylformamide (DMF) to catalyze the formation of the Vilsmeier-Haack intermediate.
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Heating: Elevate the temperature to 50°C and stir for 4 hours.
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Concentration: Distill off the solvent and excess SOCl₂ under reduced pressure to yield the crude acid chloride as a pale yellow oil. Redissolve in 50 mL of fresh EtOAc for the next step.
Biphasic Schotten-Baumann Assembly
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Prepare the Base Phase: In a 1 L reactor, dissolve 26.5 g (approx. 55 mmol) of the Isoleucine-Core intermediate in 300 mL EtOAc. Add 300 mL of demineralized water containing 31 g of solid NaHCO₃.
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Coupling: Cool the vigorously stirring biphasic mixture to 10–15°C. Dropwise, add the EtOAc solution of the acid chloride over 30 minutes.
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Reaction Monitoring: Stir for an additional 2 hours at room temperature. Self-Validation Check: Monitor via UPLC-MS. The reaction is complete when the intermediate peak (m/z 481.3) is consumed, and the target Isolopinavir-d9 peak (m/z 652.4) dominates.
Quenching and Workup
Expert Insight: Unreacted acid chloride can hydrolyze into the starting acid, which stubbornly co-crystallizes with the product. To prevent this, we utilize a targeted amine quench .
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Quench: Add 2.0 g of N,N-dimethyl-1,3-propanediamine to the reaction mixture. This converts residual acid chloride into a highly water-soluble amide.
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Phase Separation: Separate the organic layer. Wash sequentially with 150 mL of 5% citric acid (removes the quenched amide), 150 mL of 5% NaHCO₃, and 150 mL of brine.
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Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under vacuum at ≤ 50°C.
Purification & Analytical Validation
Crude Isolopinavir-d9 is purified via crystallization from an EtOAc/n-hexane (1:1 v/v) system. For ultra-high purity SIL-IS batches intended for regulated bioanalysis, Preparative HPLC (C18 stationary phase, H₂O/MeCN gradient with 0.1% TFA) is recommended.
Downstream purification and analytical release testing workflow for SIL-IS grade material.
Quantitative Data: Analytical Specifications
To certify the batch for laboratory use, the material must pass the strict acceptance criteria outlined below:
| Parameter | Analytical Technique | Acceptance Criteria | Scientific Rationale |
| Identity | HRMS (ESI+) | m/z 652.4100 ± 5 ppm [M+H]⁺ | Confirms the exact mass of the d9-isotopologue. |
| Isotopic Purity | LC-MS/MS | > 99.0% d9, < 0.1% d0 | Prevents false-positive signal contribution (cross-talk) to the unlabeled Isolopinavir channel. |
| Chemical Purity | UPLC-UV (210 nm) | ≥ 98.5% Area | Ensures the accuracy of the internal standard stock solution concentration. |
| Stereochemical Purity | Chiral HPLC | ≥ 99.0% (S,S,S,S,S) | Verifies that no epimerization occurred at the α-carbon during the SOCl₂ activation step. |
| Residual Solvents | GC-FID | EtOAc < 5000 ppm | Prevents weighing errors caused by trapped solvent in the crystal lattice. |
References
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Kumar, A., et al. "Synthesis and Characterization of Impurities in the Production Process of Lopinavir." Scientia Pharmaceutica, vol. 83, no. 1, 2014, pp. 49-63.[Link]
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European Medicines Agency. "Kaletra (Lopinavir/Ritonavir) EPAR Scientific Discussion." EMA Public Assessment Reports.[Link]
- Google Patents. "CN110903249A - Lopinavir prepared by one-pot method.
